Cas no 1805320-29-9 (3,4-Diamino-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 3,4-Diamino-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1805320-29-9
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4811583
• Update Time: 2023-08-19

3,4-Diamino-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-6(8)5-4(11)3(10)2(9)1-12-5/h1,6H,11H2,(H2,10,12)
• InChI Key： KRILXCIIXNFDAL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9